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Compound of Interest

Compound Name: C.l. Pigment Red 104

Cat. No.: B3228590

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. 77605, identified by CAS number 12656-85-8, is an inorganic pigment commonly known as
Pigment Red 104 or Molybdate Orange.[1][2][3] It is a solid solution of lead chromate (PbCrOa4),
lead molybdate (PbMo00Oa4), and lead sulfate (PbSOa4).[1][2][4] The precise ratio of these
components can be varied to produce a range of hues from orange to red.[1] This pigment is
characterized by its bright color, high tinting strength, and strong hiding power.[1][2][5]

This technical guide provides a comprehensive overview of the properties, synthesis, and
quality control of C.I. 77605. It is intended for researchers and professionals who require
detailed technical information on this compound. Given its composition, it is crucial to note that
this substance is a confirmed carcinogen, toxic by ingestion and inhalation, and poses a
significant environmental hazard.[6][7][8] Therefore, all handling and disposal must be
conducted with strict adherence to safety protocols.

Chemical and Physical Properties

The chemical and physical properties of C.l. 77605 are summarized in the tables below. These
properties can vary depending on the specific composition and surface treatment of the
pigment.

Table 1: General and Chemical Properties
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Property

Value

Source(s)

Common Names

Pigment Red 104, Molybdate

Orange, Chrome Vermilion

[2]4](6]

CAS Number 12656-85-8 [1][4]
C.l. Number 77605 [1][4]
EINECS Number 235-759-9 [4]

Molecular Formula

A solid solution of PbCrOa,
PbMo0Oas, and PbSO4

[1]14]

Appearance

Fine, dark-orange or light-red

powder

[417]

Water Solubility

10-69.3 ug/L at 20°C

[1]14]

Property

Value

Source(s)

Density

5.4 - 6.34 g/lcm3

[1]

Oil Absorption

15 - 40 g/100g

[1]

Particle Size 0.1-1.0 um [1]
Heat Resistance ~200 - 220°C [4119]
Light Fastness (1-8 scale) 7-8 [4]

Acid Resistance (1-5 scale)

2-3 (Poor to Moderate)

[41(5]

Alkali Resistance (1-5 scale)

2-3 (Poor to Moderate)

[4]115]

Water Resistance (1-5 scale)

5 (Excellent)

[5]

Solvent Resistance (1-5 scale)

5 (Excellent)

[5]

Experimental Protocols
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The following sections detail generalized experimental procedures for the synthesis and
surface treatment of C.l. 77605, based on information from patents and technical literature.
These are representative protocols and may require optimization for specific applications.

Synthesis by Co-precipitation

The primary method for synthesizing Pigment Red 104 is through the co-precipitation of lead
chromate, lead molybdate, and lead sulfate from aqueous solutions.

3.1.1 Materials and Reagents:

Lead Nitrate (Pb(NO3)z2)

e Sodium Dichromate (Na2Cr207-2H20)

e Sodium Molybdate (NazMo0Oa)

e Sodium Sulfate (Naz2S0a)

e Sodium Hydroxide (NaOH)

o Deionized Water

3.1.2 Equipment:

o Glass reaction vessel with agitation

o Separate tanks for preparing reactant solutions
e Pumps for controlled addition of solutions
e pH meter

« Filtration apparatus

e Drying oven

3.1.3 Procedure:
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Preparation of Lead Solution: Dissolve a stoichiometric amount of lead nitrate in deionized
water in a dedicated tank. Adjust the pH to approximately 3.0-4.0.

Preparation of Chromate-Molybdate-Sulfate Solution: In a separate tank, dissolve sodium
dichromate, sodium molybdate, and sodium sulfate in deionized water. Adjust the pH to
approximately 7.0-9.5 with sodium hydroxide to convert dichromate to chromate.

Precipitation: Heat the lead solution to a controlled temperature (e.g., 20-40°C). Under
vigorous agitation, simultaneously add the lead solution and the chromate-molybdate-sulfate
solution to the reaction vessel. Maintain a constant pH and temperature during the
precipitation process.

Digestion: After the addition of reactants is complete, continue to stir the resulting pigment
slurry for a period to allow for crystal growth and stabilization.

Filtration and Washing: Filter the precipitated pigment from the slurry. Wash the filter cake
thoroughly with deionized water to remove soluble salts.

Drying and Pulverization: Dry the washed pigment in an oven at a controlled temperature
(e.g., 105-120°C). The dried pigment is then pulverized to the desired particle size.

Surface Treatment

To improve properties such as lightfastness, weather resistance, and dispersibility, the pigment

particles can be coated with inorganic compounds like silica and alumina.

3.2.1 Materials and Reagents:

Pigment slurry from the synthesis step

Sodium Silicate solution

Sulfuric Acid

Aluminum Sulfate solution

Sodium Hydroxide solution
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3.2.2 Procedure:

 Silica Coating: To the pigment slurry, add a solution of sodium silicate. While stirring, slowly
add sulfuric acid to lower the pH, causing the precipitation of hydrated silica onto the pigment
surface.

e Alumina Coating: After the silica coating, add a solution of aluminum sulfate. Then, slowly
add a sodium hydroxide solution to raise the pH, leading to the precipitation of hydrated
alumina on the pigment surface.

o Final Processing: The surface-treated pigment is then filtered, washed, dried, and pulverized
as described in the synthesis protocol.

Signaling Pathways

As C.I. 77605 is an inorganic pigment primarily used for its colorant properties in industrial
applications, it is not designed to interact with biological systems in a therapeutic manner.
Therefore, the concept of specific biological signaling pathways, as it relates to drug
development, is not applicable to this compound. The primary biological interaction of concern
IS its toxicity due to the presence of lead and hexavalent chromium, which are known to be
carcinogenic and can cause reproductive harm.[6][8]

Mandatory Visualizations
Diagram 1: Synthesis and Surface Treatment Workflow
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Caption: A flowchart illustrating the manufacturing process of C.I. 77605.
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Diagram 2: Quality Control Workflow
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Caption: A workflow diagram for the quality control of C.l. 77605.

Quality Control Experimental Protocols

A summary of standard test methods for the quality control of C.I. 77605 is provided below. For
complete details, refer to the specific ASTM or ISO standards.

Table 3: Quality Control Test Methodologies
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Parameter Standard

Summary of Methodology

Chemical Composition ASTM D126-87

This standard provides
procedures for the chemical
analysis of pigments
containing lead chromate,
including the determination of
lead chromate, total lead,
sulfate, and molybdenum.[7]
[10](11]

Coarse Particles ASTM D185-84

A known weight of the pigment
is washed through a standard
45-pm (No. 325) sieve with a
suitable liquid. The residue
remaining on the sieve is dried
and weighed to determine the
percentage of coarse particles.
[1][12][13]

Oil Absorption ASTM D281-12 /SO 787-5

Linseed oil is gradually added
to a weighed sample of the
pigment, and the mixture is
rubbed with a spatula until a
stiff, putty-like paste is formed
that does not break or
crumble. The amount of oil
used is then reported.[3][6][9]
[14]

pH of Aqueous Suspension ISO 787-9:2019

A suspension of the pigment in
deionized water (typically 5-
10% by mass) is prepared and
agitated. The pH of the
suspension is then measured
using a calibrated pH meter.[2]
[41[5][15]
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Safety and Handling

C.l. 77605 contains lead and hexavalent chromium and is classified as a hazardous substance.

Toxicity: Toxic by ingestion and inhalation of dust.[7]

Carcinogenicity: Confirmed carcinogen.[7]

Reproductive Hazard: May cause harm to the unborn child and impair fertility.[8]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][8]

Handling Precautions:

o Use in a well-ventilated area with appropriate engineering controls (e.g., fume hood).

» Avoid generating dust.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a respirator.

» Store in a cool, dry, well-ventilated area in tightly sealed containers.

» Dispose of waste as hazardous material in accordance with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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